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Compound of Interest

Compound Name: Decyltrimethylammonium chloride

Cat. No.: B158654

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decyltrimethylammonium chloride (DTAC), a quaternary ammonium compound, is a cationic
surfactant of significant interest across various scientific and industrial domains. Its amphiphilic
nature, characterized by a ten-carbon hydrophobic alkyl chain and a hydrophilic quaternary
ammonium head group, imparts valuable physicochemical properties.[1] This technical guide
provides a comprehensive overview of the core chemical properties of DTAC, with a focus on
guantitative data, detailed experimental methodologies, and its interactions with biological
systems. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals engaged in drug development and other fields where the behavior of
surfactants is of paramount importance.

Core Chemical and Physical Properties

Decyltrimethylammonium chloride, with the chemical formula C13H30CIN, possesses a
unique set of properties that dictate its behavior in various environments.[1] A summary of its
key physical and chemical characteristics is presented below.
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Property Value Reference
Molecular Formula C13H30CIN [1]
Molecular Weight 235.84 g/mol [1]
CAS Number 10108-87-9 [1]
White to off-white crystalline
Appearance .
powder or waxy solid.
Solubility Highly soluble in water.
Critical Micelle Concentration
65.3 mmol/kg [2]

(CMC) in water at 298.15 K

Micellization and Thermodynamic Properties

A defining characteristic of surfactants like DTAC is their ability to self-assemble into micelles in

agueous solutions above a certain concentration known as the Critical Micelle Concentration

(CMC). This process is governed by thermodynamic principles, primarily the hydrophobic

effect. The thermodynamics of micellization for DTAC have been investigated, revealing that

the process is entropically driven.[2][3]
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Thermodynamic L .
Description Value/Observation Reference
Parameter

Always negative,

) indicating a
) Standard Gibbs Free
AG°mic o spontaneous process.  [2][3]
Energy of Micellization ]
Slightly dependent on

temperature.
Temperature-
) Standard Enthalpy of dependent, can be
AH°mic S ) [2][3]
Micellization endothermic or
exothermic.

Positive, indicating
) Standard Entropy of )
AS°mic S that the process is [2][3]
Micellization ) ]
entropically driven.

The temperature dependence of the CMC for alkyltrimethylammonium chlorides, including
DTAC, often exhibits a U-shaped curve with a minimum, at which point the enthalpy of
micellization is zero.[2]

Experimental Protocols

Accurate determination of the physicochemical properties of DTAC is crucial for its application.
Below are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement

Principle: The conductivity of an ionic surfactant solution changes with concentration. Below the
CMC, the conductivity increases linearly with concentration as individual surfactant ions
contribute to the conductivity. Above the CMC, the rate of increase in conductivity with
concentration decreases because the newly added surfactant molecules form micelles, which
have a lower mobility than the individual ions. The CMC is determined as the point of
intersection of the two linear portions of the conductivity versus concentration plot.[4][5]

Methodology:
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» Preparation of Stock Solution: Prepare a concentrated stock solution of DTAC in deionized
water.

o Serial Dilutions: Prepare a series of dilutions of the stock solution with deionized water to
cover a range of concentrations both below and above the expected CMC.

e Conductivity Measurement:
o Calibrate a conductivity meter using standard potassium chloride solutions.
o Measure the conductivity of each DTAC solution at a constant temperature.

o Ensure the conductivity probe is thoroughly rinsed with deionized water and the respective
solution before each measurement.

o Data Analysis:

Plot the measured conductivity (k) as a function of the DTAC concentration.

[e]

o

Identify the two linear regions in the plot.

Perform a linear regression for each region to obtain two equations.

[¢]

The concentration at the intersection of these two lines is the CMC.

[¢]
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Solution Preparation

Prepare Stock Perform Serial

»
DTAC Solution = Dilutions
Conductivity surement Data Analysis
Calibrate » | Measure Conductivity » | Plot Conductivity »_ | Determine Intersection .
L > o > - > . . P CMC
Conductivity Meter of each dilution vs. Concentration of Linear Regions
Solution Preparation Fluorescence Measurement Data Analysis

Prepare DTAC solutions » | Add varying amounts = | Measure Fluorescence o Plot In(lo/l) » | Calculate Aggregation — N
with fluorescent probe = of quencher = Intensity "] vs. [Quencher] = Number (N) =
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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